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Compound of Interest

Compound Name: TEGOSOFT 189

Cat. No.: B1169835 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TEGOSOFT® 189, chemically known as Pentaerythrityl Tetraisostearate, is a versatile and

high-performance emollient ester widely utilized in the cosmetic and pharmaceutical industries.

Its unique chemical structure imparts desirable sensory and functional properties to a variety of

formulations. This technical guide provides an in-depth overview of the chemical structure,

physicochemical properties, and analytical methodologies for TEGOSOFT® 189, tailored for

professionals in research and development.

Chemical Identity and Structure
Pentaerythrityl Tetraisostearate is the ester of pentaerythritol and isostearic acid. The "189" in

TEGOSOFT® 189 is a trade name identifier and not part of the formal chemical nomenclature.

IUPAC Name: [3-(16-methylheptadecanoyloxy)-2,2-bis(16-

methylheptadecanoyloxymethyl)propyl] 16-methylheptadecanoate[1]

CAS Number: 178535-83-6; 62125-22-8[1]

Chemical Formula: C₇₇H₁₄₈O₈[1]
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The chemical structure of Pentaerythrityl Tetraisostearate is characterized by a central

neopentane core derived from pentaerythritol, with four branched-chain isostearic acid

molecules attached via ester linkages. This highly branched structure contributes to its low

freezing point, high viscosity, and excellent spreadability on the skin.

Physicochemical Properties
The physical and chemical properties of TEGOSOFT® 189 are summarized in the table below.

These properties are critical for formulation development, ensuring compatibility with other

excipients and predicting the stability and performance of the final product.

Property Value Reference

Molecular Weight 1202.02 g/mol [1]

Appearance Clear, viscous liquid

Odor
Odorless to faint characteristic

odor

Boiling Point > 250 °C

Melting Point
Not applicable (liquid at room

temperature)

Density
Approximately 0.950 g/cm³ at

25°C

Viscosity
Approximately 1,800 - 2,200

mPa·s at 20°C

Solubility
Soluble in oils and organic

solvents; insoluble in water.

Refractive Index Approximately 1.473 at 25°C

Applications in Pharmaceutical and Cosmetic
Formulations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/30536766/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


TEGOSOFT® 189 is a multifunctional ingredient valued for its emollient, moisturizing, and

solvent properties. Its applications are extensive and include:

Topical Drug Delivery: As a vehicle for lipophilic active pharmaceutical ingredients (APIs),

enhancing their solubility and skin penetration.

Dermatological Formulations: In creams, lotions, and ointments for its moisturizing and

barrier-enhancing properties, providing a non-greasy, smooth skin feel.

Cosmetics: In a wide range of products including lipsticks, foundations, and sunscreens,

where it acts as a binder, dispersant for pigments, and imparts a long-lasting, glossy finish.

Hair Care: In conditioners and styling products to improve combability and impart a healthy

sheen.

Experimental Protocols
The quality and consistency of TEGOSOFT® 189 are crucial for its performance in final

formulations. The following are representative experimental protocols for its analysis.

Identification by Infrared (IR) Spectroscopy
Methodology:

Obtain the infrared absorption spectrum of a thin film of the sample between potassium

bromide plates.

Compare the resulting spectrum with a reference spectrum of Pentaerythrityl

Tetraisostearate.

The spectrum should exhibit characteristic absorption bands corresponding to the ester

carbonyl group (C=O stretch) at approximately 1740 cm⁻¹ and C-O stretching vibrations.

Assay by Gas Chromatography (GC)
This method is suitable for determining the purity of Pentaerythrityl Tetraisostearate and

quantifying related substances.
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Chromatographic Conditions:

Column: A suitable capillary column, such as a 30 m x 0.25 mm column coated with a 0.25

µm film of 5% phenyl methylpolysiloxane.

Carrier Gas: Helium or Hydrogen at an appropriate flow rate.

Injector Temperature: 320°C.

Detector: Flame Ionization Detector (FID) at 350°C.

Temperature Program:

Initial Temperature: 150°C, hold for 2 minutes.

Ramp: Increase to 340°C at a rate of 15°C/minute.

Final Hold: Hold at 340°C for 15 minutes.

Procedure:

Standard Preparation: Prepare a standard solution of known concentration of Pentaerythrityl

Tetraisostearate reference standard in a suitable solvent (e.g., isooctane).

Sample Preparation: Prepare a sample solution of the material under investigation at the

same concentration as the standard solution.

Injection: Inject equal volumes (e.g., 1 µL) of the standard and sample solutions into the gas

chromatograph.

Analysis: Record the chromatograms and calculate the percentage purity of the sample by

comparing the peak area of the main peak in the sample chromatogram to that in the

standard chromatogram.

Determination of Acid Value
Methodology:

Accurately weigh approximately 5 g of the sample into a flask.
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Add 50 mL of a neutralized solvent mixture (e.g., equal parts of ethanol and diethyl ether,

neutralized to phenolphthalein).

Add a few drops of phenolphthalein indicator.

Titrate with 0.1 N potassium hydroxide solution until a permanent pink color is observed.

Calculate the acid value using the formula: Acid Value = (5.61 x V x N) / W Where:

V = volume of potassium hydroxide solution used (in mL)

N = normality of the potassium hydroxide solution

W = weight of the sample (in g)

Visualization of Quality Control Workflow
The following diagram illustrates a typical workflow for the quality control of incoming

TEGOSOFT® 189 raw material.
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Caption: Quality Control Workflow for TEGOSOFT® 189.

Safety and Handling
TEGOSOFT® 189 is considered safe for use in cosmetic and topical pharmaceutical

applications. The Cosmetic Ingredient Review (CIR) Expert Panel has reviewed the safety of

pentaerythrityl tetraesters and concluded that they are safe as cosmetic ingredients in the

present practices of use and concentration. As with any chemical, appropriate personal

protective equipment should be worn when handling the neat material. For detailed safety

information, refer to the manufacturer's Safety Data Sheet (SDS).

Conclusion
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TEGOSOFT® 189 (Pentaerythrityl Tetraisostearate) is a well-characterized and versatile

emollient with a favorable safety profile. Its unique physicochemical properties make it a

valuable excipient in a wide array of cosmetic and pharmaceutical formulations. The analytical

methods outlined in this guide provide a framework for ensuring the quality and consistency of

this material in research and development settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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